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Compound of Interest

Compound Name: 4-Ethoxyphenol

cat. No.: B1293792

An In-depth Technical Guide to the Health and Safety of 4-Ethoxyphenol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for 4-
Ethoxyphenol (CAS No. 622-62-8), a compound used in laboratory research and as an
intermediate in the synthesis of liquid crystals.[1][2] It is intended to be a technical resource for
professionals in research, development, and manufacturing who may handle this chemical.

Physicochemical Properties

4-Ethoxyphenol is an aromatic ether and a member of the phenol class of organic
compounds. It presents as a beige or off-white crystalline solid with a mild, sweet, herbaceous
odor.[1]
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Property Value Source(s)
Molecular Formula CsH1002 [3]
Molecular Weight 138.16 g/mol [2][3]
CAS Number 622-62-8 [11[2][3]
EC Number 210-748-1 [4115]
Beige crystalline powder or
Appearance [1112]
chunks
Melting Point 64 - 67 °C [1112]
N _ 131 °C @ 9 mmHg 246 - 247
Boiling Point [1]
°C @ 760 mmHg
Slightly soluble in water;
Solubility Soluble in alcohol, oils, and
methanol.
LogP (n-octanol/water) 1.81-1.87
Flash Point 121°C/9mm [2]

Toxicological Information

4-Ethoxyphenol is classified as hazardous.[1] The primary routes of exposure are inhalation,

eye contact, skin contact, and ingestion.[5]

Acute Toxicity

The compound is harmful if swallowed and is poisonous by the intraperitoneal route.[1][2][3][6]

Route Species Value Classification Source(s)
Category 4

Oral - - (Harmful if [1][3]
swallowed)

Intraperitoneal Mouse LDLo: 250 mg/kg - [7]
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Local Effects

o Skin Irritation: Causes skin irritation (Category 2).[1][4][6][8] Symptoms can include itching,
scaling, reddening, or blistering.[5]

o Eye Irritation: Causes serious eye damage or irritation (Category 1 or 2A).[1][4][6][8] This can
result in redness, pain, or severe eye damage.[5]

o Respiratory Irritation: May cause respiratory irritation (STOT SE 3), affecting the respiratory
system.[1][4][5][6][8]

Chronic and Other Health Effects

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

o Germ Cell Mutagenicity: Data not available.[3]
» Reproductive Toxicity: Experimental reproductive effects have been noted.[2][6]

e Metabolism: In humans, 4-Ethoxyphenol is known to be metabolized to (2S,3S,4S,5R)-6-(4-
ethoxyphenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid.[9] Studies on similar alkoxyphenols
suggest metabolism by liver P450 enzymes can lead to the formation of reactive quinone
intermediates, which may contribute to toxicity.[10]

Hazard Classification and Safety Precautions
GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4 -

H315: Causes skin irritation[1]
[4][6]

Skin Corrosion/Irritation 2

. . H319: Causes serious eye
Serious Eye Damage/Irritation 1/2A

irritation[1][4][6]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][4][6]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity 1 )
life[3]
) ) o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1

with long lasting effects[3]

Recommended Safety and Handling Procedures

Proper handling and storage are crucial to minimize risks.

e Engineering Controls: Use only in well-ventilated areas with appropriate exhaust ventilation.
[3][4] Ensure safety showers and eyewash stations are accessible.[3][5]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety goggles with side-shields conforming to EN166 or
NIOSH standards.[1][11]

o Skin Protection: Wear protective gloves (inspected prior to use) and impervious clothing to
prevent skin exposure.[1][3][4]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA-approved respirator (e.g., N95 dust mask).[1]

» Handling Practices: Avoid contact with skin and eyes and the formation of dust and aerosols.
[3][4] Do not eat, drink, or smoke when using this product.[1][3] Wash hands thoroughly after
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handling.[1][3]

o Storage: Store in a cool, dry, and well-ventilated place.[4][12] Keep the container tightly
sealed and away from incompatible materials such as strong oxidizing agents and strong

bases.[1][3][12]

GHS Hazard Pictograms

Hazardous to the
Aquatic Environment

Harmful
Skin/Eye Irritant
Respiratory Irritant

Click to download full resolution via product page
GHS Pictograms for 4-Ethoxyphenol.

First Aid Measures

The following flowchart outlines the initial response to an exposure event. Immediate medical

attention should be sought in all cases of significant exposure.
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Exposure to 4-Ethoxyphenol

NN

i i Immediate Actions i i
~ Seek immediate medical attention. )
Show SDS to the doctor.
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Test Compound:
4-Ethoxyphenol

In Vitro Analysis

If cytotoxic

Metabolism Studies

Incubate with liver microsomes
(e.g., rat P450 system)

Identify metabolites
(LC-MS/MS)

Risk Assessment
(Evaluate toxic potential and mechanism)
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Proposed Toxicity Pathway of 4-Ethoxyphenol

4-Ethoxyphenol

Metabolic Activation
(e.g., by Cytochrome P450
or Tyrosinase)

Reactive Quinone
Intermediate

Reactive Oxygen Species (ROS)
Generation

[Depletion of Cellular Antioxidants]

Covalent Binding to
(e.g., Glutathione) A)

Macromolecules (Proteins, DN

Oxidative Stress & Cellular Damage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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